Cas no 60080-38-8 (5-Hydroxy-alpha-6-deoxytetracycline)

• Product Name: 5-Hydroxy-alpha-6-deoxytetracycline
• CAS No: 60080-38-8
• MF: C₂₂H₂₄N₂O₈
• MW: 444.434566497803
• CID: 951202
• Update Time: 2023-08-02

5-Hydroxy-alpha-6-deoxytetracycline Chemical and Physical Properties

Names and Identifiers

• doxycycline
• .alpha.-6-Deoxyoxytetracycline
• JBIWCJUYHHGXTC-UHFFFAOYSA-N
• HMS3259F03
• 6-Epidoxycycline;6-Epi Doxycycline
• 6-.alpha.-Deoxy-5-oxytetracycline
• BCP25655
• 2-Naphthacenecarboxamide,
• 5-Hydroxy-alpha-6-deoxytetracycline

• Inchi： 1S/C22H24N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31)
• InChI Key： SGKRLCUYIXIAHR-UHFFFAOYSA-N
• SMILES： OC1C2C(=C(C3C(=CC=CC=3C2C)O)O)C(C2(C(=C(C(N)=O)C(C(C12)N(C)C)=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 956
• XLogP3: -0.7
• Topological Polar Surface Area: 182

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines